N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide

• IUPAC Name: N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide
• InChI: InChI=1S/C20H27N3O2/c24-18(22-17-4-5-17)20(9-2-10-20)19(25)23-13-1-3-15(8-14-23)16-6-11-21-12-7-16/h6-7,11-12,15,17H,1-5,8-10,13-14H2,(H,22,24)
• InChI Key: SGHSVACTYAIMEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCN(C1)C(=O)C2(CCC2)C(=O)NC3CC3)C4=CC=NC=C4
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide is a complex organic compound that features a cyclopropyl group, a pyridine ring, and an azepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide typically involves multi-step organic reactions. One common approach is to start with the cyclopropylamine, which undergoes a series of reactions including acylation, cyclization, and coupling reactions to introduce the pyridine and azepane rings. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as crystallization, distillation, and chromatography are employed to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopropyl-1-(4-pyridin-4-ylpiperidine-1-carbonyl)cyclobutane-1-carboxamide
• N-cyclopropyl-1-(4-pyridin-4-ylmorpholine-1-carbonyl)cyclobutane-1-carboxamide

Uniqueness

N-cyclopropyl-1-(4-pyridin-4-ylazepane-1-carbonyl)cyclobutane-1-carboxamide is unique due to the presence of the azepane ring, which imparts distinct steric and electronic properties. This uniqueness can influence its reactivity, binding affinity, and overall biological activity, making it a valuable compound for various research applications.